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Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cresol Red (o-cresolsulfonephthalein) is a triarylmethane dye widely utilized as a pH indicator
in various chemical and biological applications.[1] Its distinct color transition from yellow to
reddish-purple in the pH range of 7.2 to 8.8 makes it particularly valuable for monitoring pH in
near-neutral to slightly alkaline conditions.[2] The accuracy of pH measurements using Cresol
Red is highly dependent on its purity, as impurities can lead to significant errors. This technical
guide provides a comprehensive overview of the synthesis and purification methods for Cresol
Red, offering detailed experimental protocols and data to aid researchers in producing a high-
purity product suitable for sensitive analytical applications.

Physicochemical Properties of Cresol Red

A summary of the key physicochemical properties of Cresol Red is presented in the table
below.
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Property Value Reference
Chemical Formula C21H180sS [3]
Molecular Weight 382.43 g/mol [3]
Appearance Dark green or brown-red 3]
powder
Melting Point 290 °C [3]
pKaz ~1.0 [3]
pKaz ~8.3 [4]
pH Range (Acidic) 0.2 (Red) - 1.8 (Yellow) [1]
pH Range (Alkaline) 7.2 (Yellow) - 8.8 (Purple) [1]
Absorbance Maxima (Amax) ?ji];]m (HI form), 573 nm (= [5]

Sparingly soluble in water;
Solubility soluble in ethanol and alkali [3]

solutions

Synthesis of Cresol Red

The primary industrial synthesis of Cresol Red involves the condensation of o-sulfobenzoic
acid anhydride with o-cresol.[2] This reaction is a classic example of a Friedel-Crafts acylation.
The reaction is typically catalyzed by a Lewis acid, such as anhydrous zinc chloride, which
enhances the electrophilicity of the anhydride. The process involves the electrophilic attack of
two o-cresol molecules on the anhydride, leading to the formation of an intermediate which
then undergoes dehydration to form the characteristic cyclic sultone ring of the
sulfonephthalein dye.

Synthesis Workflow
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Caption: Synthesis workflow for Cresol Red.

Experimental Protocol for Synthesis
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The following protocol is based on a patented preparation method and outlines the key steps
for the synthesis of Cresol Red.[6]

Materials:

o-Sulfobenzoic acid anhydride
e 0-Cresol

e Anhydrous zinc chloride

« Diluted hydrochloric acid

o Diethyl ether

e Benzene

o Water

Equipment:

Reaction flask with a mechanical stirrer and reflux condenser

Heating mantle

Beakers

Filtration apparatus
Procedure:

 In areaction flask equipped with a mechanical stirrer and reflux condenser, combine o-
sulfobenzoic acid anhydride, o-cresol, and anhydrous zinc chloride in a weight ratio of
1:1.2:1.25.[6]

e Heat the mixture to 115-120 °C with continuous stirring.[6]

e Maintain this temperature for 3.5-4 hours.[6]
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 After the reaction is complete, add water and diluted hydrochloric acid to the mixture. Heat
the mixture to boiling with continuous and sufficient stirring to produce finely dispersed
particles.[6]

o While hot, pour the reactants into another container and wash the precipitate twice with
warm water (30-40 °C).[6]

« Filter the mixture to collect the sediment.[6]

e Heat and dry the sediment. After cooling, add diethyl ether and benzene to the dried product
and stir for several minutes to dissolve any unreacted o-cresol.[6]

« Filter the mixture to remove the dissolved impurities and dry the resulting Cresol Red
product.[6]

Quantitative Data: While a specific yield for this exact protocol is not provided in the source, a
similar microwave-assisted synthesis has reported a yield of 90.6%.[3]

Purification of Cresol Red

For many applications, especially high-precision spectrophotometric pH measurements, the
synthesized Cresol Red requires further purification to remove any remaining impurities.[4][7]
Flash chromatography and High-Performance Liquid Chromatography (HPLC) are highly
effective methods for achieving the necessary purity.[4][7]

General Purification Workflow

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://patents.google.com/patent/CN102924427A/en
https://patents.google.com/patent/CN102924427A/en
https://patents.google.com/patent/CN102924427A/en
https://patents.google.com/patent/CN102924427A/en
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://patents.google.com/patent/CN102924427A/en
https://www.lookchem.com/ProductWholeProperty_LCPL391609.htm
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.researchgate.net/publication/277464804_Purification_of_meta-cresol_purple_and_cresol_red_by_flash_chromatography_Procedures_for_ensuring_accurate_spectrophotometric_seawater_pH_measurements
https://news-oceanacidification-icc.org/2013/02/11/purification-of-meta-cresol-purple-and-cresol-red-by-flash-chromatography-procedures-for-ensuring-accurate-spectrophotometric-seawater-ph-measurements/
https://www.researchgate.net/publication/277464804_Purification_of_meta-cresol_purple_and_cresol_red_by_flash_chromatography_Procedures_for_ensuring_accurate_spectrophotometric_seawater_pH_measurements
https://news-oceanacidification-icc.org/2013/02/11/purification-of-meta-cresol-purple-and-cresol-red-by-flash-chromatography-procedures-for-ensuring-accurate-spectrophotometric-seawater-ph-measurements/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Crude Cresol Red

Dissolution in appropriate solvent

Flash Chromatography High-Performance Liquid Chromatography (HPLC) Recrystallization

Fraction Collection / Crystal Isolation

Solvent Removal (e.g., Rotary Evaporation)

Purified Cresol Red

Click to download full resolution via product page

Caption: General workflow for the purification of Cresol Red.
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Flash Chromatography

Flash chromatography is a rapid and efficient method for the bulk purification of Cresol Red.[2]
It utilizes positive pressure to accelerate the elution of the solvent through the stationary phase.

Experimental Protocol for Flash Chromatography:

The following is a general procedure based on methods used for purifying Cresol Red and
similar sulfonephthalein dyes.[4]

Materials:

Crude Cresol Red

Silica gel (for normal phase) or C18-functionalized silica (for reversed-phase)

Solvents for mobile phase (e.g., water, acetonitrile, trifluoroacetic acid for reversed-phase)

Sand

Equipment:

e Flash chromatography system (column, pump, fraction collector)
» Rotary evaporator

Procedure:

e Column Packing:

[¢]

Select an appropriate size glass column.

[¢]

Add a small plug of cotton or glass wool to the bottom of the column.

[e]

Add a thin layer of sand.

o

Prepare a slurry of the stationary phase (e.g., C18 silica) in the initial mobile phase
solvent.
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o Pour the slurry into the column and allow it to pack under pressure, ensuring a uniform
bed.

o Add another thin layer of sand on top of the stationary phase.

e Sample Loading:

o Dissolve approximately 1 gram of crude Cresol Red in 100 mL of a solvent mixture such
as water, acetonitrile, and trifluoroacetic acid (e.g., 95.0:5.0:0.05, v:v:v).[4]

o Carefully load the sample solution onto the top of the column.
e Elution:
o Begin eluting the sample with the mobile phase, applying positive pressure.

o A gradient elution may be employed, gradually increasing the polarity of the mobile phase
to separate the desired compound from impurities.

o Collect fractions as the colored bands elute from the column.
e Fraction Analysis and Product Recovery:

o Analyze the collected fractions using a suitable method, such as thin-layer
chromatography (TLC) or UV-Vis spectroscopy, to identify the fractions containing pure
Cresol Red.

o Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the
purified Cresol Red.

Purity Assessment: HPLC analysis of flash-purified Cresol Red has shown the product to be
free of detectable impurities.[7]

High-Performance Liquid Chromatography (HPLC)

For achieving the highest purity, preparative HPLC is a powerful technique.[2] While more
labor-intensive and yielding smaller batches than flash chromatography, it offers superior
resolution.[7]
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Experimental Protocol for HPLC:

The following protocol is adapted from a method for the purification of the related indicator, m-
cresol purple, and can be optimized for Cresol Red.[8][9]

Materials:

Crude or partially purified Cresol Red

HPLC-grade acetonitrile

HPLC-grade water

Trifluoroacetic acid (TFA)

Equipment:

o Preparative HPLC system with a suitable detector (e.g., DAD or UV-Vis)

» Preparative reversed-phase C18 column (e.g., 22 mm x 250 mm, 5 pym particle size)

e Rotary evaporator

Procedure:

» Mobile Phase Preparation:

o Prepare a mobile phase consisting of acetonitrile and water, with a small amount of
trifluoroacetic acid (e.g., 0.05%) as a modifier. A common starting composition is 70%
acetonitrile and 30% water.[3][9]

o Degas the mobile phase before use.

e Sample Preparation:

o Dissolve the Cresol Red sample in the mobile phase or a compatible solvent.

o Filter the sample solution through a 0.45 um filter before injection.
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o Chromatographic Separation:

o

Set the flow rate appropriate for the preparative column.

[¢]

Inject the sample onto the column.

o

Monitor the elution of compounds using the detector at a wavelength where Cresol Red
and potential impurities absorb (e.g., 433 nm and 573 nm).

Collect the fraction corresponding to the main Cresol Red peak.

[¢]

e Product Recovery:
o Combine the collected pure fractions.

o Remove the mobile phase solvents using a rotary evaporator to yield the purified Cresol
Red.

Recrystallization

Recrystallization is a fundamental technique for purifying solid organic compounds.[10] The
principle relies on the differential solubility of the compound and its impurities in a suitable
solvent at different temperatures. While a specific, optimized solvent system for Cresol Red is
not readily available in the searched literature, the general procedure can be applied by
systematically testing different solvents.

General Experimental Protocol for Recrystallization:
e Solvent Selection:

o Test the solubility of crude Cresol Red in various solvents at room temperature and at
their boiling points. An ideal solvent will dissolve the compound sparingly at room
temperature but completely at its boiling point.

e Dissolution:

o Place the crude Cresol Red in an Erlenmeyer flask.
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o Add a minimal amount of the chosen hot solvent to just dissolve the solid completely.

o Hot Filtration (if necessary):

o If insoluble impurities are present, perform a hot gravity filtration to remove them.
e Crystallization:

o Allow the hot, saturated solution to cool slowly to room temperature.

o Further cooling in an ice bath can maximize crystal formation.
e Crystal Collection and Washing:

o Collect the crystals by vacuum filtration.

o Wash the crystals with a small amount of cold solvent to remove any adhering soluble
impurities.

e Drying:

o Dry the purified crystals in a desiccator or a vacuum oven.

Conclusion

The synthesis of Cresol Red via the Friedel-Crafts acylation of o-sulfobenzoic acid anhydride
and o-cresol is a well-established method. For applications demanding high accuracy, such as
precise spectrophotometric pH measurements, rigorous purification is paramount. Flash
chromatography offers an efficient means for bulk purification, while preparative HPLC provides
the highest level of purity. The detailed protocols and data presented in this guide serve as a
valuable resource for researchers, enabling the consistent production of high-purity Cresol
Red for a wide range of scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

